N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-3-(benzyloxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-3-(benzyloxy)benzamide, also known as TAE684, is a small molecule inhibitor that targets the anaplastic lymphoma kinase (ALK) receptor tyrosine kinase. It was first synthesized in 2008 by researchers at the Novartis Institutes for Biomedical Research.
Scientific Research Applications
Synthesis of Other Compounds
The compound can be used as a building block in the synthesis of other complex compounds . It’s a part of a class of ligands that have been studied for various purposes, such as generating d and f metal coordination complexes and supramolecular self-assemblies .
Pharmaceutical Research
The compound could potentially be used in pharmaceutical research. For instance, a similar compound, 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid, is used in the synthesis of Suvorexant, an orexin antagonist drug used in the treatment of insomnia .
Formation of Dendritic and Polymeric Networks
The compound, being part of a class of ligands formed in a one-pot ‘click’ reaction, has been studied for its use in the formation of dendritic and polymeric networks .
Coordination Complexes
The compound can be used to generate d and f metal coordination complexes . These complexes have a wide range of applications in catalysis, materials science, and biochemistry.
Supramolecular Self-assemblies
The compound can be used in the formation of supramolecular self-assemblies . These assemblies have potential applications in nanotechnology, including the creation of molecular machines and devices.
Analytical Chemistry
The compound can be used in analytical chemistry, particularly in the development of new analytical methods .
properties
IUPAC Name |
3-phenylmethoxy-N-[2-(triazol-2-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2/c23-18(19-11-12-22-20-9-10-21-22)16-7-4-8-17(13-16)24-14-15-5-2-1-3-6-15/h1-10,13H,11-12,14H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDDKNSBORWEHBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)NCCN3N=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-3-(benzyloxy)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.